Cas no 870718-08-4 (Boronic acid,B-[4-[(3,5-dimethoxyphenyl)methoxy]phenyl]-)

• Product name: Boronic acid,B-[4-[(3,5-dimethoxyphenyl)methoxy]phenyl]-
• CAS No: 870718-08-4
• MF: C₁₅H₁₇BO₅
• MW: 288.103484869003
• CID: 719163
• PubChem ID: 45052217

Boronic acid,B-[4-[(3,5-dimethoxyphenyl)methoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[4-[(3,5-dimethoxyphenyl)methoxy]phenyl]-
• [4-[(3,5-dimethoxyphenyl)methoxy]phenyl]boronic acid
• {4-[(3,5-Dimethoxyphenyl)methoxy]phenyl}boronic acid
• SCHEMBL257784
• DTXSID00662329
• starbld0019013
• AB23036
• CS-0457537
• 4-(3,5-DIMETHOXYBENZYLOXY)PHENYLBORONIC ACID
• 870718-08-4
• 4-(3',5'-DIMETHOXYBENZYLOXY)PHENYLBORONIC ACID
• (4-((3,5-Dimethoxybenzyl)oxy)phenyl)boronic acid
• DB-348593

• Inchi： InChI=1S/C15H17BO5/c1-19-14-7-11(8-15(9-14)20-2)10-21-13-5-3-12(4-6-13)16(17)18/h3-9,17-18H,10H2,1-2H3
• InChI Key： VGULDMBLXOLKDX-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C=C1)OCC2=CC(=CC(=C2)OC)OC)(O)O

Computed Properties

• Exact Mass: 288.117
• Monoisotopic Mass: 288.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2

Experimental Properties

• Melting Point: 142-147 °C(lit.)
• PSA: 68.15000
• LogP: 0.96260

Boronic acid,B-[4-[(3,5-dimethoxyphenyl)methoxy]phenyl]- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：